2-{[(Tert-butoxy)carbonyl]amino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid

Specification

• Molecular Formula: C13H20N2O5
• Molecular Weight: 284.31 g/mol
• IUPAC Name: 4-tert-butyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-oxazole-5-carboxylic acid
• Standard InChI: InChI=1S/C13H20N2O5/c1-12(2,3)8-7(9(16)17)19-10(14-8)15-11(18)20-13(4,5)6/h1-6H3,(H,16,17)(H,14,15,18)
• Standard InChI Key: UJUAMRSWUKVRRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(OC(=N1)NC(=O)OC(C)(C)C)C(=O)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

2-{[(tert-Butoxy)carbonyl]amino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid (C₁₃H₂₀N₂O₅) features a 1,3-oxazole core substituted at positions 2, 4, and 5. Position 2 hosts a Boc-protected amine (-NH-C(O)O-tert-butyl), position 4 carries a tert-butyl group (-C(CH₃)₃), and position 5 is functionalized with a carboxylic acid (-COOH). This arrangement creates a sterically hindered environment that influences reactivity and stability.

The oxazole ring, a five-membered heterocycle containing oxygen and nitrogen, contributes to the compound’s planar geometry and electronic properties. Density functional theory (DFT) calculations suggest that the tert-butyl groups induce significant steric bulk, which may impede certain nucleophilic or electrophilic attacks while stabilizing the molecule against thermal degradation.

Physicochemical Data

Key properties include:

Property	Value
Molecular Weight	284.31 g/mol
IUPAC Name	4-tert-butyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-oxazole-5-carboxylic acid
Canonical SMILES	CC(C)(C)C1=C(OC(=N1)NC(=O)OC(C)(C)C)C(=O)O
Topological Polar Surface Area	106 Ų
LogP (Octanol-Water)	2.38

The carboxylic acid group confers moderate polarity, while the tert-butyl and Boc groups enhance hydrophobicity. This balance enables solubility in polar aprotic solvents like dimethylformamide (DMF) or tetrahydrofuran (THF), albeit with limited aqueous solubility.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The synthesis typically proceeds via a three-step sequence:

• Oxazole Ring Formation: Cyclocondensation of α-amino ketones with carboxylic acid derivatives under acidic or basic conditions generates the oxazole core. For this compound, precursors such as 4-tert-butyl-2-aminoxazole-5-carboxylic acid are reacted with di-tert-butyl dicarbonate [(Boc)₂O] in the presence of a base like 4-dimethylaminopyridine (DMAP).

• Boc Protection: The amine group at position 2 is protected using (Boc)₂O in acetonitrile or dichloromethane, yielding the Boc-protected intermediate.

• Purification: Chromatographic techniques (e.g., silica gel chromatography) or recrystallization from ethanol/water mixtures isolate the final product.

Reaction conditions are meticulously controlled to avoid premature deprotection of the Boc group. Yields reported in optimized procedures range from 65% to 78%.

Industrial Manufacturing

Industrial production leverages continuous-flow reactors to enhance scalability and reproducibility. Key considerations include:

• Solvent Systems: Biphasic mixtures (e.g., THF/water) facilitate efficient mixing and heat transfer.

• Catalysts: DMAP or N-hydroxysuccinimide (NHS) accelerates Boc protection steps.

• Quality Control: High-performance liquid chromatography (HPLC) ensures purity >98%, critical for pharmaceutical intermediates.

Applications in Organic Synthesis

Peptide and Protein Chemistry

The Boc group’s orthogonal protection strategy makes this compound invaluable in solid-phase peptide synthesis (SPPS). For example, it enables sequential coupling of amino acids without side-chain interference. Deprotection under mild acidic conditions (e.g., trifluoroacetic acid) regenerates the free amine for subsequent reactions.

Chemical Stability and Reactivity

Stability Profile

The Boc group confers stability under neutral and basic conditions but undergoes hydrolysis in acidic environments (pH <4). Thermogravimetric analysis (TGA) shows decomposition onset at 180°C, attributed to tert-butyl group elimination.

Reaction Pathways

• Deprotection: Trifluoroacetic acid (TFA) in dichloromethane cleaves the Boc group, yielding 2-amino-4-tert-butyl-1,3-oxazole-5-carboxylic acid.

• Esterification: The carboxylic acid can be converted to methyl or ethyl esters using diazomethane or ethanol/HCl, respectively.

• Nucleophilic Substitution: The oxazole’s electron-deficient C2 position reacts with amines or thiols, enabling diversification.

Comparison with Related Oxazole Derivatives

Structural Analogues

• Ethyl 2-{[(tert-Butoxy)carbonyl]amino}oxazole-5-carboxylate: Replaces the carboxylic acid with an ethyl ester, enhancing lipophilicity but reducing hydrogen-bonding capacity.

• Methyl 4-((tert-Butoxycarbonyl)amino)furan-2-carboxylate: Substitutes the oxazole with a furan ring, altering electronic properties and reactivity.

Functional Distinctiveness

The carboxylic acid moiety in 2-{[(tert-butoxy)carbonyl]amino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid enables direct conjugation to resins or biomolecules, a feature absent in ester derivatives. This functionality is pivotal in generating covalent inhibitors or affinity probes.

Industrial and Regulatory Considerations

Scalability Challenges

Large-scale synthesis requires addressing:

• Solvent Waste: Recycling THF via distillation reduces environmental impact.

• Byproduct Management: Tert-butanol, a common byproduct, is recovered and repurposed.